![molecular formula C19H17N7O3 B2447005 5-(2,5-dimethoxyphenyl)-N-[4-(tetrazol-1-yl)phenyl]pyrazolidine-3-carboxamide CAS No. 1238815-84-3](/img/structure/B2447005.png)
5-(2,5-dimethoxyphenyl)-N-[4-(tetrazol-1-yl)phenyl]pyrazolidine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-(2,5-dimethoxyphenyl)-N-[4-(tetrazol-1-yl)phenyl]pyrazolidine-3-carboxamide, also known as DMTCP, is a novel synthetic compound that has gained significant interest in the scientific community due to its potential therapeutic applications. DMTCP belongs to the class of pyrazolidine-3-carboxamides and has a molecular weight of 436.5 g/mol.
Scientific Research Applications
Medicinal Chemistry and Pharmacological Potential
Compounds featuring pyrazolidine cores are often explored for their pharmacological properties. The synthesis and biological evaluation of novel pyrazolopyrimidines derivatives, for instance, have shown significant anticancer and anti-5-lipoxygenase activities (Rahmouni et al., 2016). Such studies underscore the potential of pyrazolidine derivatives in developing new therapeutic agents.
Antimicrobial and Antifungal Activities
The structural motif of tetrazolyl combined with pyrazole has been associated with antimicrobial and antifungal properties. For example, the synthesis and antimicrobial evaluation of certain thiazole and pyrazole derivatives based on a tetrahydrobenzothiophene moiety have demonstrated promising activities, suggesting that incorporating tetrazolyl groups into complex molecules could enhance their bioactivity (Gouda et al., 2010).
Synthetic Methodology and Chemical Synthesis
The development of novel synthetic methodologies for constructing complex molecules like 5-(2,5-dimethoxyphenyl)-N-[4-(tetrazol-1-yl)phenyl]pyrazolidine-3-carboxamide is of great interest. The microwave-assisted synthesis of tetrazolyl pyrazole amides, as discussed by Hu et al. (2011), highlights the efficiency and rapidity that can be achieved in synthesizing such compounds, which could be applicable in the synthesis of the target compound (Hu et al., 2011).
Chemical Characterization and Analysis
The characterization of complex molecules is crucial for understanding their properties and potential applications. The synthesis, characterization, and antimicrobial evaluation of compounds containing the pyrazole moiety linked to various functional groups provide insights into the structural features that contribute to their biological activities, which could be relevant for the compound (Talupur et al., 2021).
properties
IUPAC Name |
5-(2,5-dimethoxyphenyl)-N-[4-(tetrazol-1-yl)phenyl]pyrazolidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21N7O3/c1-28-14-7-8-18(29-2)15(9-14)16-10-17(23-22-16)19(27)21-12-3-5-13(6-4-12)26-11-20-24-25-26/h3-9,11,16-17,22-23H,10H2,1-2H3,(H,21,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FPAVRPODILNJQX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)OC)C2CC(NN2)C(=O)NC3=CC=C(C=C3)N4C=NN=N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21N7O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
395.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.